Cas no 206055-81-4 (N4-Banzoyl-5-methyl-2’-O,4’-C-methylenecytidine)

• Product Name: N4-Banzoyl-5-methyl-2’-O,4’-C-methylenecytidine
• CAS No: 206055-81-4
• MF: C₁₈H₁₉N₃O₆
• MW: 373.36
• CID: 5064677
• Update Time: 2022-01-11

N4-Banzoyl-5-methyl-2’-O,4’-C-methylenecytidine Chemical and Physical Properties

Names and Identifiers

• N-(1-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• AT23686
• A937377
• (1s,3r,4r,7s)-1-hydroxymethyl-3-(5-methyl-4-n-benzoylcytosine-1-yl)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptane
• N4-Banzoyl-5-methyl-2’-O,4’-C-methylenecytidine

• Inchi： 1S/C18H19N3O6/c1-10-7-21(16-12-13(23)18(8-22,27-16)9-26-12)17(25)20-14(10)19-15(24)11-5-3-2-4-6-11/h2-7,12-13,16,22-23H,8-9H2,1H3,(H,19,20,24,25)/t12-,13?,16-,18+/m1/s1
• InChI Key： LIUABNCVJHAFJZ-ASLGSEPTSA-N
• SMILES： C1(C=CC=CC=1)C(NC1=NC(=O)N([C@H]2[C@H]3C([C@](CO3)(O2)CO)([H])O)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 701
• XLogP3: -0.3
• Topological Polar Surface Area: 121